Hexafluoro-2,2-bis(4-methacryloxyphenyl)propane
Overview
Description
Hexafluoro-2,2-bis(4-methacryloxyphenyl)propane is a useful research compound. Its molecular formula is C23H18F6O4 and its molecular weight is 472.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Motions in Polycarbonates
Research by Garfield (2007) examined the molecular motions in bulk polycarbonates, including those involving bis(4-hydroxyphenyl)hexafluoro-2,2-propane. The study utilized nuclear magnetic resonance techniques to elucidate the mobility phenomena associated with specific segments of macromolecules, highlighting the compound's impact on the motion of phenyl groups and its contribution to dielectric and mechanical properties in polycarbonates (Garfield, 2007).
Synthesis of Hexafluoroisopropyildene-containing Phenylated Polyphenylenes
Rusanov et al. (2000) synthesized hexafluoroisopropylidene-containing phenylated polyphenylenes by reacting hexafluoro-2,2-bis[phenylglyoxalyl(p-phenylene)]propane. This work emphasized the compound's utility in creating materials with high thermal characteristics, solubility in organic solvents, and low dielectric constants, showcasing its potential in advanced material applications (Rusanov et al., 2000).
Gas Sorption Properties of Fluorinated Metal−Organic Framework
Fernandez et al. (2010) detailed the synthesis and gas sorption properties of a novel fluorinated metal−organic framework using 2,2-bis(4-carboxyphenyl)hexafluoropropane. This material demonstrated high selectivity toward CO2, H2S, and SO2, along with a unique breathing motion upon solvent removal and gas inclusion, indicating its potential for environmental applications (Fernandez et al., 2010).
Fluorinated Polyurethane Elastomers
Xu et al. (2012) investigated the synthesis and characterization of novel fluorinated polyurethane elastomers based on 2,2-bis[4-(4-amino-2-trifluoromehyloxyphenyl) phenyl]propane (BAFPP). These elastomers exhibited low surface tension, low water absorption, good thermal stability, and excellent flame resistance, underscoring the compound's importance in developing high-performance materials (Xu et al., 2012).
Coating Materials for Nerve Agent Sensors
Bhadury et al. (2005) described the synthesis of 2,2-bis(3-allyl-4-hydroxyphenyl)hexafluoropropane and its application as a coating material for the detection of toxic chemical warfare agents. This highlights the compound's potential in sensitive and critical security applications (Bhadury et al., 2005).
Future Directions
Properties
IUPAC Name |
[4-[1,1,1,3,3,3-hexafluoro-2-[4-(2-methylprop-2-enoyloxy)phenyl]propan-2-yl]phenyl] 2-methylprop-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18F6O4/c1-13(2)19(30)32-17-9-5-15(6-10-17)21(22(24,25)26,23(27,28)29)16-7-11-18(12-8-16)33-20(31)14(3)4/h5-12H,1,3H2,2,4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAOHKRNFHQXDFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)OC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC(=O)C(=C)C)(C(F)(F)F)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18F6O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00379329 | |
Record name | (1,1,1,3,3,3-Hexafluoropropane-2,2-diyl)di(4,1-phenylene) bis(2-methylprop-2-enoate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00379329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
472.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
108050-42-6 | |
Record name | (1,1,1,3,3,3-Hexafluoropropane-2,2-diyl)di(4,1-phenylene) bis(2-methylprop-2-enoate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00379329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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